Cas no 2680766-45-2 (benzyl N-{[4-(fluoromethyl)oxan-4-yl]methyl}carbamate)

• Product Name: benzyl N-{[4-(fluoromethyl)oxan-4-yl]methyl}carbamate
• CAS No: 2680766-45-2
• MF: C₁₅H₂₀FNO₃
• MW: 281.32260799408
• CID: 6198545
• PubChem ID: 165934261
• Update Time: 2025-10-31

benzyl N-{[4-(fluoromethyl)oxan-4-yl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7031060
• benzyl N-{[4-(fluoromethyl)oxan-4-yl]methyl}carbamate
• 2680766-45-2

• Inchi： 1S/C15H20FNO3/c16-11-15(6-8-19-9-7-15)12-17-14(18)20-10-13-4-2-1-3-5-13/h1-5H,6-12H2,(H,17,18)
• InChI Key： ODWFULJXCBKHIL-UHFFFAOYSA-N
• SMILES： FCC1(CNC(=O)OCC2C=CC=CC=2)CCOCC1

Computed Properties

• Exact Mass: 281.14272166g/mol
• Monoisotopic Mass: 281.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 47.6Ų

Additional information on benzyl N-{[4-(fluoromethyl)oxan-4-yl]methyl}carbamate

Professional Introduction to Benzyl N-{[4-(fluoromethyl)oxan-4-yl]methyl}carbamate (CAS No. 2680766-45-2)

Benzyl N-{[4-(fluoromethyl)oxan-4-yl]methyl}carbamate, with the CAS number 2680766-45-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The unique structural features of this molecule, including the presence of a fluoromethyl group and an oxan-4-yl moiety, contribute to its distinctive chemical properties and potential biological activities.

The synthesis and characterization of Benzyl N-{[4-(fluoromethyl)oxan-4-yl]methyl}carbamate involve meticulous attention to detail, ensuring that the structural integrity and purity of the compound are maintained at optimal levels. The incorporation of the fluoromethyl group is particularly noteworthy, as fluorinated compounds often exhibit enhanced metabolic stability and improved pharmacokinetic profiles. This characteristic makes such derivatives highly desirable in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of new carbamate-based compounds with potential applications in oncology, neurology, and anti-inflammatory therapies. The structural motif of Benzyl N-{[4-(fluoromethyl)oxan-4-yl]methyl}carbamate aligns well with these trends, as it offers a scaffold that can be readily modified to explore diverse biological activities. For instance, studies have demonstrated that modifications at the fluoromethyl position can significantly influence the binding affinity and selectivity of a compound towards its target enzymes or receptors.

The oxan-4-yl moiety in this compound also plays a crucial role in determining its overall biological profile. This cyclic ether structure is known to enhance solubility and bioavailability, which are critical factors in drug design. Furthermore, the presence of both carbamate and fluoromethyl groups provides multiple sites for functionalization, allowing chemists to fine-tune the properties of the molecule to meet specific therapeutic requirements.

One of the most compelling aspects of Benzyl N-{[4-(fluoromethyl)oxan-4-yl]methyl}carbamate is its potential as a lead compound for drug discovery. Researchers have leveraged its unique structure to develop derivatives with enhanced efficacy and reduced toxicity. For example, recent studies have shown that analogs of this compound exhibit promising antitumor activity by inhibiting key enzymes involved in cell proliferation. The mechanism of action often involves modulation of signaling pathways such as MAPK or PI3K/Akt, which are frequently dysregulated in cancer cells.

The use of computational methods has also been instrumental in understanding the behavior of Benzyl N-{[4-(fluoromethyl)oxan-4-yl]methyl}carbamate. Molecular docking simulations have helped identify key interactions between this compound and its biological targets, providing insights into how structural modifications can optimize binding affinity. Additionally, quantum mechanical calculations have been employed to predict the electronic properties of the molecule, which are essential for understanding its reactivity and stability.

In conclusion, Benzyl N-{[4-(fluoromethyl)oxan-4-yl]methyl}carbamate (CAS No. 2680766-45-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents with potential applications across multiple disease areas. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play an increasingly important role in drug discovery and development.